2-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

• IUPAC Name: 2-[1-(2,2-dimethylpropanoyl)piperidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C16H21N3O2/c1-16(2,3)15(20)19-8-4-5-13(11-19)21-14-9-12(10-17)6-7-18-14/h6-7,9,13H,4-5,8,11H2,1-3H3
• InChI Key: DMKLIRNCZQMXOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCCC(C1)OC2=NC=CC(=C2)C#N
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

This compound is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Various methods of piperidine synthesis have been reviewed in the literature.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 1-(2,2-dimethylpropanoyl)piperidin-4-one, are available. It has a molecular weight of 183.25 and a melting point of 87-89 degrees Celsius.

Mechanism of Action

While the specific mechanism of action for “2-{[1-(2,2-dimethylpropanoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile” is not mentioned in the search results, piperidine derivatives are known to have various pharmacological activities.

Safety and Hazards

The safety information for 1-(2,2-dimethylpropanoyl)piperidin-4-one indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Piperidines and their derivatives continue to be an area of active research due to their importance in drug design. The development of new synthesis methods and the discovery of new pharmacological applications are potential future directions.